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Compound of Interest

Compound Name: Antibacterial agent 153

Cat. No.: B12372441

Unable to Identify "Antibacterial Agent 153"

A comprehensive search for a specific compound identified as "Antibacterial agent 153" has
yielded insufficient data to create the requested in-depth technical guide. The term appears to
be ambiguous and is not associated with a well-defined substance in the available scientific
literature.

Initial investigations suggest that "Antibacterial agent 153" is not a standardized nomenclature
for a specific antibacterial compound. The search results included mentions of various
numbered compounds in different contexts, but none could be definitively identified as the
subject of the user's request.

For instance, one search result referred to a product list that includes "Antibacterial agent
153" but provides no further details on its chemical structure, mechanism of action, or any
associated research.[1] Other findings pointed to a heteroaromatic polycyclic antibiotic
designated as GSQ1530, which has been studied for its broad-spectrum activity against gram-
positive bacteria.[2] However, there is no direct evidence to link GSQ1530 with the term
"Antibacterial agent 153."

Further complicating the search, another study referenced Bacillus polymyxa 153, an organism
that produces the antibiotic polymyxin B. The research focused on the enzymatic activity of this
bacterium in the presence of various antibiotics, rather than on a specific agent numbered 153.
[3] Additionally, various other compounds with numerical designations, such as PXL150, have
been investigated for their antimicrobial properties, but none are explicitly identified as
"Antibacterial agent 153".[4]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b12372441?utm_src=pdf-interest
https://www.benchchem.com/product/b12372441?utm_src=pdf-body
https://www.benchchem.com/product/b12372441?utm_src=pdf-body
https://www.benchchem.com/product/b12372441?utm_src=pdf-body
https://www.benchchem.com/product/b12372441?utm_src=pdf-body
https://www.biotrend.com/en/buy/cat-antibiotics-6605.html
https://pubmed.ncbi.nlm.nih.gov/12234840/
https://www.benchchem.com/product/b12372441?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7356305/
https://www.benchchem.com/product/b12372441?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993255/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Without a clear identification of "Antibacterial agent 153," it is not possible to fulfill the core
requirements of the request, which include:

» Data Presentation: No quantitative data, such as Minimum Inhibitory Concentration (MIC)
values or other efficacy metrics, could be found to summarize in a tabular format.

o Experimental Protocols: The absence of primary research on this specific agent means there
are no experimental methodologies to detail.

 Visualization of Pathways: Without an understood mechanism of action, no signaling
pathways, experimental workflows, or logical relationships can be diagrammed.

To proceed with this request, a more specific identifier for the antibacterial agent in question is
required. This could include a chemical name, a common or trade name, or a reference to a
specific research paper or patent that describes the compound. With more precise information,
a thorough and accurate technical guide can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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